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Compound of Interest

Compound Name: 2-Amino-2-(pyridin-3-yl)acetonitrile

Cat. No.: B148195 Get Quote

For researchers, scientists, and drug development professionals, securing a reliable source of

high-purity chemical intermediates is paramount to the success of their work. 2-Amino-2-
(pyridin-3-yl)acetonitrile has emerged as a critical building block, particularly in the field of

neurodegenerative disease research. This document provides a comprehensive guide to its

procurement, synthesis, and application, with a focus on its role in the development of

diagnostic tools for Alzheimer's disease.

Reputable Suppliers and Procurement Data
2-Amino-2-(pyridin-3-yl)acetonitrile, and its various salt forms, are available from several

reputable chemical suppliers that cater to the research and development community. When

purchasing this compound, it is crucial to obtain a Certificate of Analysis (CoA) to verify its

identity and purity.
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Supplier Product Name CAS Number Notes

Sigma-Aldrich

2-amino-2-(pyridin-3-

yl)acetonitrile

dihydrochloride

2413867-73-7
Dihydrochloride salt

form.

Simson Pharma
2-Amino-2-(pyridin-3-

yl)acetonitrile
131988-63-1

Offers custom

synthesis and

provides a CoA.[1]

BLDpharm
2-Amino-2-(pyridin-3-

yl)acetonitrile
131988-63-1

ChemicalBook
2-Amino-2-(pyridin-3-

yl)acetonitrile
131988-63-1

Lists multiple

suppliers.

Santa Cruz

Biotechnology

Amino(pyridin-3-

yl)acetonitrile
131988-63-1 For research use only.

Application in Alzheimer's Disease Research
A primary application of 2-Amino-2-(pyridin-3-yl)acetonitrile is as a key intermediate in the

synthesis of the M2 muscarinic acetylcholine receptor agonist, FP-TZTP ([¹⁸F]fluoropropyl-

TZTP). This radioligand is utilized in Positron Emission Tomography (PET) imaging to study the

density and function of M2 receptors in the brain, which are implicated in the pathophysiology

of Alzheimer's disease.

Experimental Protocols
The following protocols provide a detailed methodology for the synthesis of 2-Amino-2-
(pyridin-3-yl)acetonitrile via a modified Strecker reaction, and its subsequent potential

application in the synthesis of M2 muscarinic receptor ligands.

Protocol 1: Synthesis of 2-Amino-2-(pyridin-3-
yl)acetonitrile
This protocol is based on the principles of the Strecker reaction, a well-established method for

the synthesis of α-amino nitriles.
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Materials:

3-Pyridinecarboxaldehyde

Trimethylsilyl cyanide (TMSCN)

Ammonium chloride (NH₄Cl)

Ammonia solution (aqueous)

Methanol (MeOH)

Dichloromethane (DCM)

Sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Ethyl acetate

Hexanes

Procedure:

Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar,

dissolve 3-pyridinecarboxaldehyde (1.0 eq) in methanol.

Addition of Reagents: To the stirred solution, add ammonium chloride (1.2 eq) followed by a

25% aqueous ammonia solution (3.0 eq).

Cyanide Addition: Carefully add trimethylsilyl cyanide (1.2 eq) dropwise to the reaction

mixture at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature for 24 hours. Monitor the

progress of the reaction by thin-layer chromatography (TLC).

Workup: Once the reaction is complete, quench the reaction by the slow addition of water.

Extraction: Extract the aqueous layer with dichloromethane (3 x 50 mL).
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Drying and Concentration: Combine the organic layers and dry over anhydrous sodium

sulfate. Filter and concentrate the solvent under reduced pressure to obtain the crude

product.

Purification: Purify the crude product by flash column chromatography on silica gel, using a

gradient of ethyl acetate in hexanes as the eluent, to yield pure 2-Amino-2-(pyridin-3-
yl)acetonitrile.

Expected Yield and Purity:

Parameter Value

Yield 70-85%

Purity (by HPLC) >95%

Appearance Off-white to pale yellow solid

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the synthetic pathway and the logical workflow for the

application of 2-Amino-2-(pyridin-3-yl)acetonitrile in research.

Synthesis of 2-Amino-2-(pyridin-3-yl)acetonitrile

3-Pyridinecarboxaldehyde

Strecker Reaction

NH4Cl, NH3 TMSCN

2-Amino-2-(pyridin-3-yl)acetonitrile
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Synthetic pathway for 2-Amino-2-(pyridin-3-yl)acetonitrile.

Research Application Workflow
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Experimental workflow for Alzheimer's disease research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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